Cas no 20809-09-0 (1-{2-[2-(diethylamino)ethoxy]-5-methylphenyl}propan-1-one hydrochloride (1:1))

• Product name: 1-{2-[2-(diethylamino)ethoxy]-5-methylphenyl}propan-1-one hydrochloride (1:1)
• CAS No: 20809-09-0
• MF: C₁₆H₂₆ClNO₂
• MW: 299.83614397049
• CID: 1396190
• PubChem ID: 209984

1-{2-[2-(diethylamino)ethoxy]-5-methylphenyl}propan-1-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-{2-[2-(diethylamino)ethoxy]-5-methylphenyl}propan-1-one hydrochloride (1:1)
• 1-[2-[2-(diethylamino)ethoxy]-5-methylphenyl]propan-1-one,hydrochloride
• 20809-09-0
• Propiophenone, 2'-(2-(diethylamino)ethoxy)-5'-methyl-, hydrochloride
• Propiophenone, 6'-(2-(diethylamino)ethoxy)-5'-methyl-, hydrochloride
• DTXSID60174913
• 2-Propionyl-4-methyl-beta-(N,N-diethyl)phenoxyethylamine, hydrochloride
• 1-[2-(2-diethylaminoethyloxy)-5-methylphenyl]propan-1-one hydrochloride

• Inchi： InChI=1S/C16H25NO2.ClH/c1-5-15(18)14-12-13(4)8-9-16(14)19-11-10-17(6-2)7-3;/h8-9,12H,5-7,10-11H2,1-4H3;1H
• InChI Key： FCGHGGBUEJQLIJ-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=C(C=CC(=C1)C)OCCN(CC)CC.Cl

Computed Properties

• Exact Mass: 299.16538
• Monoisotopic Mass: 299.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 373°C at 760 mmHg
• Flash Point: 179.4°C
• PSA: 29.54